5-Isobutyl-4-nitro-1H-pyrazole-3-carboxylic Acid
5-Isobutyl-4-nitro-1H-pyrazole-3-carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
222729-55-7
VCID:
VC0118921
InChI:
InChI=1S/C8H11N3O4/c1-4(2)3-5-7(11(14)15)6(8(12)13)10-9-5/h4H,3H2,1-2H3,(H,9,10)(H,12,13)
SMILES:
CC(C)CC1=C(C(=NN1)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C8H11N3O4
Molecular Weight:
213.19 g/mol
5-Isobutyl-4-nitro-1H-pyrazole-3-carboxylic Acid
CAS No.: 222729-55-7
Reference Standards
VCID: VC0118921
Molecular Formula: C8H11N3O4
Molecular Weight: 213.19 g/mol
| CAS No. | 222729-55-7 |
|---|---|
| Product Name | 5-Isobutyl-4-nitro-1H-pyrazole-3-carboxylic Acid |
| Molecular Formula | C8H11N3O4 |
| Molecular Weight | 213.19 g/mol |
| IUPAC Name | 5-(2-methylpropyl)-4-nitro-1H-pyrazole-3-carboxylic acid |
| Standard InChI | InChI=1S/C8H11N3O4/c1-4(2)3-5-7(11(14)15)6(8(12)13)10-9-5/h4H,3H2,1-2H3,(H,9,10)(H,12,13) |
| Standard InChIKey | GWHMCRICRIJFNS-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=C(C(=NN1)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC(C)CC1=C(C(=NN1)C(=O)O)[N+](=O)[O-] |
| Synonyms | 5-(2-Methylpropyl)-4-nitro-1H-pyrazole-3-carboxylic Acid; |
| PubChem Compound | 10965851 |
| Last Modified | Nov 11 2021 |
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